Cas no 593-31-7 (Glycerol 1-Oleyl Ether)

• Product Name: Glycerol 1-Oleyl Ether
• CAS No: 593-31-7
• MF: C₂₁H₄₂O₃
• MW: 342.556387424469
• CID: 370838
• PubChem ID: 5282282
• Update Time: 2025-10-29

Glycerol 1-Oleyl Ether Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanediol,3-[(9Z)-9-octadecen-1-yloxy]-
• Glycerol 1-Oleyl Ether
• 3-[(E)-octadec-9-enoxy]propane-1,2-diol
• SELACHYL ALCOHOL
• 1-glyceryl monoleyl ether
• 1-O-cis-9-octadecenylglycerol
• 1-oleylglycerol
• 3-octadec-9c-enyloxy-propane-1,2-diol
• EINECS 209-787-7
• Glyceryl monooleyl ether
• Octadec-9-enylglycerol
• .ALPHA.-GLYCEROL MONOOLEYL ETHER
• OLEYL GLYCERYL ETHER [INCI]
• SCHEMBL81179
• DTXSID701021791
• SELACHYLALCOHOL
• 1-O-(9Z-octadecenyl)-glycerol
• NRWMBHYHFFGEEC-KTKRTIGZSA-N
• 34783-94-3
• NSC29230
• NIKKOL SELACHYL ALCOHOL
• NSC-36089
• oleyl glyceryl ether
• UNII-9734969CCZ
• 3-[(9Z)-octadec-9-en-1-yloxy]propane-1,2-diol
• OLEYL 1-GLYCERYL ETHER
• HY-152899
• (Z)-(+-)-3-(9-Octadecenyloxy)-1,2-propanediol
• 1-monooleyl-rac-glycerol
• .ALPHA.-MONOOLEYL GLYCERYL ETHER
• 1-glyceryl monooleyl ether
• 1,2-Propanediol, 3-(9-octadecenyloxy)-, (Z)-
• 1,2-PROPANEDIOL, 3-((9Z)-9-OCTADECEN-1-YLOXY)-
• (Z)-3-(9-Octadecenyloxy)propane-1,2-diol
• (9Z)-1-O-octadec-9-enyl glycerol
• 9734969CCZ
• 1-O-Octadec-9-enyl glycerol
• NS00079980
• NSC36089
• NSC-29230
• CHEBI:34116
• Q27115822
• CS-0644027
• 593-31-7
• 1,2-Propanediol, 3-(9-octadecenyloxy)-, (Z)-(+-)-
• 3-[(Z)-octadec-9-enoxy]propane-1,2-diol
• (+/-)-OLEYL 1-GLYCERYL ETHER
• 1,2-Propanediol, 3-[(9Z)-9-octadecenyloxy]-
• NSC 29230
• Glycerol 1-Oleyl Ether-d5
• G91034

• Inchi： 1S/C21H42O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-24-20-21(23)19-22/h9-10,21-23H,2-8,11-20H2,1H3/b10-9-
• InChI Key： NRWMBHYHFFGEEC-KTKRTIGZSA-N
• SMILES： O(CC(CO)O)CCCCCCCC/C=C\CCCCCCCC

Computed Properties

• Exact Mass: 342.31300
• Monoisotopic Mass: 342.313395
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 19
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7
• XLogP3: 6.7

Experimental Properties

• Density: 0.924
• Boiling Point: 470.6°Cat760mmHg
• Flash Point: 238.4°C
• Refractive Index: 1.474
• PSA: 49.69000
• LogP: 5.39370
• Vapor Pressure: 0.0±2.6 mmHg at 25°C

Glycerol 1-Oleyl Ether Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Glycerol 1-Oleyl Ether

Glycerol 1-Oleyl Ether (CAS No. 593-31-7): A Versatile Compound in Modern Chemical and Pharmaceutical Applications

Glycerol 1-Oleyl Ether, with the chemical formula C₂₃H₄₇NO₃, is a significant compound in the realm of chemical and pharmaceutical research. Its unique structure, featuring a glycerol backbone linked to an oleyl group, makes it a valuable intermediate in various applications. This compound, identified by its CAS number 593-31-7, has garnered attention due to its versatile properties and its role in advancing scientific and industrial processes.

The primary structure of Glycerol 1-Oleyl Ether consists of a glycerol molecule substituted with an oleyl (oleic acid) group at the 1-position. This configuration imparts both hydrophilic and lipophilic characteristics, making it an excellent surfactant and emulsifier. The presence of the oleyl group enhances its solubility in organic solvents while maintaining compatibility with water, which is crucial for applications in drug delivery systems and cosmetic formulations.

In recent years, Glycerol 1-Oleyl Ether has been extensively studied for its potential in pharmaceutical applications. Its ability to form stable micelles and nanoparticles has opened new avenues for drug delivery systems. For instance, research has demonstrated its effectiveness in encapsulating hydrophobic drugs, improving their bioavailability and targeted delivery. This has been particularly promising in the treatment of chronic diseases where sustained release is essential.

Moreover, the compound has shown promise in the field of regenerative medicine. Studies have indicated that Glycerol 1-Oleyl Ether can enhance cell proliferation and differentiation, making it a potential candidate for tissue engineering applications. The ability of this compound to promote cell growth while maintaining biocompatibility is a significant breakthrough in medical research.

The industrial applications of Glycerol 1-Oleyl Ether are equally diverse. It is widely used as an additive in food processing to improve texture and stability. Additionally, its role as a humectant in cosmetics has made it a staple ingredient in skincare products. The compound's ability to retain moisture makes it highly effective in preventing skin dryness and maintaining hydration.

Recent advancements in polymer science have also highlighted the importance of Glycerol 1-Oleyl Ether. Its incorporation into polymer matrices enhances thermal stability and mechanical strength, making it valuable for high-performance materials. These developments underscore the compound's versatility and its potential to contribute to innovations across multiple industries.

The synthesis of Glycerol 1-Oleyl Ether involves a series of well-defined chemical reactions that require precise control over reaction conditions. Typically, the process involves the esterification of glycerol with oleyl alcohol under acidic catalysis. This reaction must be carefully monitored to ensure high yield and purity, which are critical for pharmaceutical-grade applications.

Safety considerations are paramount when handling Glycerol 1-Oleyl Ether. While it is not classified as a hazardous material, proper handling procedures must be followed to prevent exposure to skin and eyes. Personal protective equipment (PPE) such as gloves and goggles is recommended during handling and storage.

The environmental impact of using Glycerol 1-Oleyl Ether is another area of interest. Studies have shown that this compound is biodegradable and does not pose significant environmental risks when disposed of properly. Its use in eco-friendly formulations aligns with global efforts to develop sustainable alternatives.

In conclusion, Glycerol 1-Oleyl Ether (CAS No. 593-31-7) is a multifaceted compound with broad applications in pharmaceuticals, cosmetics, food industry, and polymer science. Its unique properties make it an indispensable tool for researchers and industry professionals alike. As scientific understanding continues to evolve, the potential uses for this compound are likely to expand even further.